4-Cyclopropoxypiperidine
Overview
Description
4-Cyclopropoxypiperidine is an organic compound with the molecular formula C8H13NO. It is a cyclic amine that is used in a variety of scientific applications, including synthesis, research, and laboratory experiments. This compound is also known as 4-CPP and has a wide range of biochemical and physiological effects.
Scientific Research Applications
4-Cyclopropoxypiperidine is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a ligand in coordination chemistry. It is also used as a ligand in the synthesis of polymers and as a catalyst in the synthesis of polymers. Additionally, 4-CPP is used in the synthesis of drugs, such as antidepressants and anticonvulsants.
Mechanism of Action
4-Cyclopropoxypiperidine is believed to act as an agonist at the 5-HT3 receptor. This receptor is responsible for the regulation of neurotransmitter release and is involved in the regulation of anxiety and depression. 4-CPP is also believed to act as an antagonist at the NMDA receptor, which is involved in the regulation of memory and learning.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine, which are neurotransmitters involved in the regulation of mood. It has also been shown to increase the release of serotonin, which is a neurotransmitter involved in the regulation of anxiety and depression. Additionally, 4-CPP has been shown to increase the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of 4-cyclopropoxypiperidine in laboratory experiments has both advantages and limitations. One advantage is that it is a relatively inexpensive reagent and is easy to obtain. Additionally, it is a relatively non-toxic compound and has a wide range of biochemical and physiological effects. However, it is important to note that 4-CPP is not approved for human use and should not be used in clinical applications.
Future Directions
There are a variety of potential future directions for the use of 4-cyclopropoxypiperidine. One potential direction is the use of 4-CPP as a drug development tool. It could be used to develop novel drugs for the treatment of anxiety, depression, and other neurological disorders. Additionally, 4-CPP could be used to develop drugs for the treatment of cancer and other diseases. Finally, it could be used to develop novel compounds for use in laboratory experiments and research.
Synthesis Methods
4-Cyclopropoxypiperidine can be synthesized using a variety of methods. The most common method is the reaction of 4-chloropropionyl chloride with piperidine in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction produces the desired product in a yield of approximately 70%. Other methods of synthesis include the reaction of cyclopropanol with piperidine, the reaction of cyclopropanone with piperidine, and the reaction of cyclopropanecarboxylic acid with piperidine.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-cyclopropoxypiperidine can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclopropylamine", "4-chlorobutyronitrile", "Sodium hydride", "1,4-dibromobutane", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Piperidine" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with 4-chlorobutyronitrile in the presence of sodium hydride to form 4-cyclopropylbutyronitrile.", "Step 2: 4-cyclopropylbutyronitrile is then reacted with 1,4-dibromobutane in the presence of sodium borohydride to form 4-cyclopropoxybutyronitrile.", "Step 3: The nitrile group in 4-cyclopropoxybutyronitrile is then hydrolyzed using hydrochloric acid to form 4-cyclopropoxybutyric acid.", "Step 4: 4-cyclopropoxybutyric acid is then reacted with piperidine in the presence of sodium hydroxide to form the final product, 4-cyclopropoxypiperidine." ] } | |
CAS RN |
1147181-37-0 |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.21 g/mol |
IUPAC Name |
4-cyclopropyloxypiperidine |
InChI |
InChI=1S/C8H15NO/c1-2-7(1)10-8-3-5-9-6-4-8/h7-9H,1-6H2 |
InChI Key |
PHWYYJLLFOKERS-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2CCNCC2 |
Purity |
95 |
Origin of Product |
United States |
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